(E)-3-(4-methoxyphenyl)-1-(3-(pyrazin-2-yloxy)piperidin-1-yl)prop-2-en-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-3-(4-methoxyphenyl)-1-(3-(pyrazin-2-yloxy)piperidin-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C19H21N3O3 and its molecular weight is 339.395. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
Compounds with structures related to "(E)-3-(4-methoxyphenyl)-1-(3-(pyrazin-2-yloxy)piperidin-1-yl)prop-2-en-1-one" have been synthesized and evaluated for their antimicrobial properties. For example, a study by Okasha et al. (2022) on a related compound showcased favorable antimicrobial activities, comparable to reference antimicrobial agents, against both bacterial and fungal strains. This study utilized spectral data and X-ray diffraction for structural assertion and revealed the compound's bactericidal and fungicidal effects through MIC, MBC, and MFC assessments, alongside molecular docking analysis for functional insights (Okasha et al., 2022).
Anticonvulsant and Antihypertensive Effects
Another study focused on the synthesis and evaluation of 1-substituted pyrrolidin-2-one and pyrrolidine derivatives, which, similar in structural complexity to the compound , exhibited significant antiarrhythmic and antihypertensive activities. These derivatives displayed potent alpha-adrenolytic properties, which were suggested to underlie their pharmacological effects. The presence of a 4-arylpiperazin-1-yl propyl moiety was crucial for the observed activities, highlighting the importance of specific structural features for biological efficacy (Barbara Malawska et al., 2002).
Antitumor Activity
Research into the antitumor potential of compounds with similar structural motifs to "this compound" has yielded promising results. Rostom et al. (2009) synthesized a series of compounds, including pyrazolo[4,3-c]pyridines, which were screened for in vitro antitumor activity. Several of these compounds exhibited a broad spectrum of antitumor activity across different cancer cell lines, with particular effectiveness against breast cancer T-47D cell line and non-small cell lung cancer Hop-92 cell line. This study underscores the therapeutic potential of such compounds as antitumor agents, highlighting the relevance of specific substituents and fused ring systems in enhancing biological activity (Rostom, Hassan, & El-Subbagh, 2009).
Properties
IUPAC Name |
(E)-3-(4-methoxyphenyl)-1-(3-pyrazin-2-yloxypiperidin-1-yl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O3/c1-24-16-7-4-15(5-8-16)6-9-19(23)22-12-2-3-17(14-22)25-18-13-20-10-11-21-18/h4-11,13,17H,2-3,12,14H2,1H3/b9-6+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCKRZINDTFJELX-RMKNXTFCSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C=CC(=O)N2CCCC(C2)OC3=NC=CN=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)/C=C/C(=O)N2CCCC(C2)OC3=NC=CN=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.